Cas no 1421493-61-9 (2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1421493-61-9
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5345949
• Update Time: 2025-05-21

2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone
• Z1901547734
• naphthalen-1-yl-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C20H19N3O2/c24-20(18-7-3-5-15-4-1-2-6-17(15)18)23-12-8-16(9-13-23)25-19-14-21-10-11-22-19/h1-7,10-11,14,16H,8-9,12-13H2
• InChI Key： KGIYJXQHXLUVTR-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CCN(C(C2=CC=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 3
• Topological Polar Surface Area: 55.3

Additional information on 2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine

2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1421493-61-9): A Comprehensive Overview

2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1421493-61-9) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features combining a naphthalene moiety and a pyrazine ring, offers a wide range of potential applications. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and possible uses in drug development and other scientific applications.

The molecular structure of 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine includes a piperidine core linked to a naphthalene-1-carbonyl group and a pyrazine ring via an ether linkage. This configuration contributes to its distinctive chemical behavior and reactivity. The presence of the naphthalene ring system enhances its aromatic character, while the pyrazine moiety introduces nitrogen-containing heterocyclic properties, making it a versatile intermediate in organic synthesis.

One of the key areas of interest for 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine is its potential role in the development of novel therapeutic agents. The compound's structural complexity and functional groups make it a promising candidate for targeting specific biological pathways. Recent studies have explored its interactions with various enzymes and receptors, suggesting possible applications in treating neurological disorders and inflammatory conditions. Researchers are particularly intrigued by its ability to modulate certain protein-protein interactions, which could lead to breakthroughs in precision medicine.

In the pharmaceutical industry, 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine is being investigated as a potential scaffold for drug design. Its piperidine component is commonly found in many FDA-approved drugs, while the naphthalene and pyrazine moieties offer additional sites for structural modification. This flexibility allows medicinal chemists to optimize the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, making it an attractive starting point for new drug candidates.

The synthesis of 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine typically involves multi-step organic reactions, including amide bond formation and etherification. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on greener chemistry approaches. These methods aim to reduce environmental impact while maintaining high efficiency, addressing the growing demand for sustainable chemical processes in the pharmaceutical sector.

Beyond pharmaceutical applications, 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine has shown promise in materials science. Its aromatic systems and heteroatom content make it a potential candidate for developing advanced organic electronic materials. Scientists are exploring its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where its unique electronic properties could enhance device performance.

The compound's stability under various conditions is another area of active research. Studies have examined its behavior at different pH levels, temperatures, and in the presence of various solvents. This information is crucial for determining appropriate storage conditions and formulating potential drug products containing this compound. The naphthalene component contributes to its overall stability, while the pyrazine ring offers sites for potential derivatization.

Analytical characterization of 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods help confirm the compound's structure, purity, and identity, which are essential for quality control in research and potential manufacturing processes. Recent advancements in analytical technology have enabled more precise characterization of this and similar complex organic molecules.

In the context of current scientific trends, 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine aligns with the growing interest in targeted drug delivery systems. Its structural features could potentially be exploited to create prodrugs or conjugates that selectively release active compounds at specific sites in the body. This approach could minimize side effects and improve therapeutic outcomes, addressing a major challenge in modern medicine.

The commercial availability of 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound in various quantities and purity grades to meet different research needs. Pricing trends indicate steady demand, particularly from academic institutions and pharmaceutical companies engaged in early-stage drug discovery programs.

Future research directions for 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine may include more detailed investigations of its biological activity, optimization of synthetic routes, and exploration of novel derivatives. The compound's versatility suggests it will remain a valuable tool in chemical research and drug development for years to come. As scientific understanding of its properties deepens, new applications are likely to emerge across multiple disciplines.

For researchers working with 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, all chemicals should be treated with respect and handled according to established laboratory safety protocols.

In conclusion, 2-{[1-(Naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1421493-61-9) represents an important compound at the intersection of organic chemistry and pharmaceutical science. Its unique structural features and potential applications make it a subject of ongoing research interest. As scientific knowledge expands and technology advances, this compound may play an increasingly significant role in the development of new therapeutic agents and functional materials.